Deoxysericealactone
Overview
Description
Deoxysericealactone is a natural product that has been isolated from various sources, including the marine sponge Dactylospongia elegans and the fungus Aspergillus ochraceus. It has been found to possess a range of biological activities, including antitumor, antifungal, and antibacterial properties. In
Scientific Research Applications
Dye-Sensitized Solar Cells
Deoxysericealactone (DEOX) has been utilized as an effective and inexpensive additive in dye-sensitized solar cells (DSSCs). The addition of DEOX leads to significant improvements in the short circuit current and total conversion efficiency of these cells. DEOX aids in the formation of a molecular complex with redox species in the electrolyte solution, enhancing electrochemical properties. Moreover, DEOX's adsorption on the semiconductor surface increases electron lifetime and density, contributing to the efficiency of DSSCs (Afrooz & Dehghani, 2015).
Cancer Prevention and Treatment
This compound derivatives, such as debelalactone, have been studied for their potential in cancer prevention and treatment. In particular, debelalactone has shown significant effects in reducing hepatic and non-hepatic parameters and improving body weight in animal models. It also restores antioxidant markers and inflammatory mediators to normal levels, indicating its effectiveness in chemoprevention and potential as a treatment for precancerous conditions (Pathak et al., 2022).
Synthesis of Natural Products
This compound and its analogs have been synthesized for various applications, including the production of anticancer natural products. For instance, the synthesis of crassalactone D, an anticancer natural product, employs methods involving this compound. This showcases the compound's role in facilitating the production of pharmacologically relevant substances (Pavlakos et al., 2009).
properties
CAS RN |
19892-19-4 |
|---|---|
Molecular Formula |
C16H20O4 |
Molecular Weight |
276.33 g/mol |
IUPAC Name |
methyl 2-(6-ethenyl-3,6-dimethyl-2-oxo-4,5,7,7a-tetrahydro-1-benzofuran-5-yl)prop-2-enoate |
InChI |
InChI=1S/C16H20O4/c1-6-16(4)8-13-11(9(2)15(18)20-13)7-12(16)10(3)14(17)19-5/h6,12-13H,1,3,7-8H2,2,4-5H3 |
InChI Key |
ODNZGWQSPYLHGS-UHFFFAOYSA-N |
SMILES |
CC1=C2CC(C(CC2OC1=O)(C)C=C)C(=C)C(=O)OC |
Canonical SMILES |
CC1=C2CC(C(CC2OC1=O)(C)C=C)C(=C)C(=O)OC |
Origin of Product |
United States |
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